Cas no 1209598-00-4 (5-methyl-N-3-(2-oxopyrrolidin-1-yl)phenyl-1,2-oxazole-3-carboxamide)

• Product Name: 5-methyl-N-3-(2-oxopyrrolidin-1-yl)phenyl-1,2-oxazole-3-carboxamide
• CAS No: 1209598-00-4
• MF: C₁₅H₁₅N₃O₃
• MW: 285.297903299332
• CID: 6567190
• PubChem ID: 27832322
• Update Time: 2025-10-28

5-methyl-N-3-(2-oxopyrrolidin-1-yl)phenyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-3-(2-oxopyrrolidin-1-yl)phenyl-1,2-oxazole-3-carboxamide
• 5-methyl-N-[3-(2-oxopyrrolidin-1-yl)phenyl]-1,2-oxazole-3-carboxamide
• F5833-5450
• 5-methyl-N-(3-(2-oxopyrrolidin-1-yl)phenyl)isoxazole-3-carboxamide
• Z95982540
• VU0522921-1
• AKOS024521350
• 1209598-00-4

• Inchi： 1S/C15H15N3O3/c1-10-8-13(17-21-10)15(20)16-11-4-2-5-12(9-11)18-7-3-6-14(18)19/h2,4-5,8-9H,3,6-7H2,1H3,(H,16,20)
• InChI Key： ICJPSIPIEFSCQY-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC=C(C=1)NC(C1C=C(C)ON=1)=O

Computed Properties

• Exact Mass: 285.11134135g/mol
• Monoisotopic Mass: 285.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-methyl-N-3-(2-oxopyrrolidin-1-yl)phenyl-1,2-oxazole-3-carboxamide

Introduction to 5-methyl-N-3-(2-oxopyrrolidin-1-yl)phenyl-1,2-oxazole-3-carboxamide (CAS No. 1209598-00-4)

5-methyl-N-3-(2-oxopyrrolidin-1-yl)phenyl-1,2-oxazole-3-carboxamide, identified by its CAS number 1209598-00-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential biological activities. The presence of a 1,2-oxazole core combined with a phenyl ring and a pyrrolidinone moiety suggests a rich chemical space for interaction with biological targets. In recent years, there has been growing interest in oxazole derivatives as they exhibit a variety of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects.

The compound's structure includes several key functional groups that contribute to its reactivity and potential biological activity. The 5-methyl group on the phenyl ring can influence the electronic properties of the molecule, while the N-3-(2-oxopyrrolidin-1-yl) moiety introduces a nitrogen-rich heterocycle that is known to interact with biological systems. The 1,2-oxazole ring is a versatile scaffold that has been widely studied for its ability to act as a pharmacophore in drug discovery.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. The 1,2-oxazole core is particularly interesting because it can participate in various non-covalent interactions with biological targets, such as hydrogen bonding and π-stacking. These interactions are crucial for the binding affinity and specificity of drug molecules. Additionally, the presence of nitrogen atoms in the structure can enhance solubility and bioavailability, which are critical factors in drug development.

In vitro studies have shown that derivatives of the 1,2-oxazole scaffold can exhibit significant activity against various disease-causing agents. For instance, some oxazole-based compounds have demonstrated potent antimicrobial properties by interfering with bacterial cell wall synthesis or DNA replication. Similarly, these compounds have shown promise in anti-inflammatory applications by modulating key signaling pathways involved in inflammation.

The pyrrolidinone moiety in 5-methyl-N-3-(2-oxopyrrolidin-1-yl)phenyl-1,2-oxazole-3-carboxamide adds another layer of complexity to its potential biological activity. Pyrrolidinones are known to be bioisosteres of other heterocycles and can serve as important pharmacophores in drug design. They have been reported to interact with enzymes and receptors, making them valuable candidates for developing new therapeutic agents.

The synthesis of 5-methyl-N-3-(2-oxopyrrolidin-1-yl)phenyl-1,2-oxazole-3-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically starts with the preparation of the 1,2-oxazole core through cyclization reactions. This intermediate is then functionalized with the phenyl ring and the pyrrolidinone group through nucleophilic substitution or condensation reactions.

The use of computational methods has become increasingly important in the design and optimization of such compounds. Molecular modeling techniques can help predict the binding mode of the compound to biological targets and provide insights into its potential pharmacological activity. These methods are particularly useful in identifying lead compounds for further development.

In conclusion, 5-methyl-N-3-(2-oxopyrrolidin-1-y)phenyl -1,2 - oxazole -3 -carboxamide (CAS No. 1209598 -00 -4) is a compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further investigation. As research in medicinal chemistry continues to evolve, compounds like this one will play a crucial role in the development of new therapeutic agents.